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Cat. No.: B15615933

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MOTS-c (Mitochondrial Open Reading Frame of the 12S rRNA-c) is a 16-amino-acid peptide

derived from the mitochondrial genome that has emerged as a significant regulator of

metabolic homeostasis.[1][2][3] It is known to be induced by exercise and stress, playing a

crucial role in cellular energy regulation, insulin sensitivity, and stress resistance.[4][5][6] Under

metabolic stress, MOTS-c can translocate from the mitochondria to the nucleus, where it

influences the expression of genes involved in antioxidant defense and metabolism.[2][4][5] Its

primary mechanism of action involves the activation of the AMP-activated protein kinase

(AMPK) pathway.[1][2][7][8] These properties make MOTS-c a compelling molecule for

research in aging, metabolic disorders, and exercise physiology.

This document provides detailed protocols for the proper handling, storage, and application of

MOTS-c in laboratory settings, intended for research-use only.

Product Specifications
Typical research-grade MOTS-c is supplied as a white to off-white lyophilized powder.
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Parameter Value

Purity (HPLC) ≥98%

Molecular Weight ~2177.5 g/mol

Appearance White to off-white lyophilized powder

Solubility Soluble in sterile water or bacteriostatic water.

Storage and Reconstitution
Proper storage and reconstitution are critical to maintain the integrity and bioactivity of MOTS-

c.

Storage of Lyophilized Powder
Short-term: Lyophilized MOTS-c is stable at room temperature for a few weeks.[9]

Long-term: For long-term storage, it should be kept in a desiccated environment at -20°C or

below.[9][10][11]

Reconstitution Protocol
Preparation: Before opening, gently tap the vial to ensure all the lyophilized powder is at the

bottom.

Solvent Addition: Using a sterile syringe, slowly inject the desired volume of reconstitution

solvent (e.g., bacteriostatic water or sterile water) down the side of the vial to avoid foaming.

[10][12]

Dissolution: Gently swirl or roll the vial until the powder is completely dissolved.[10][12] Do

not shake vigorously, as this can degrade the peptide.[6]

Concentration: A common reconstitution is to add 3.0 mL of bacteriostatic water to a 10 mg

vial, resulting in a concentration of approximately 3.33 mg/mL.[10] Another suggested

protocol is to add 2.0 mL of bacteriostatic water to a 10 mg vial for a final concentration of 5

mg/mL.[12]
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Storage of Reconstituted Solution
Short-term: The reconstituted solution should be stored at 2-8°C and used within 7 days for

optimal potency.[9][10] Some studies suggest stability for up to 30 days at 4°C.[11][13]

Long-term: For longer-term storage, it is recommended to aliquot the reconstituted solution

into single-use amounts and store at -20°C or below.[9][10][11] Avoid repeated freeze-thaw

cycles.[9][10][11] For extended storage, adding a carrier protein like 0.1% HSA or BSA is

advisable.[9]

Experimental Protocols
In Vitro Studies: Cellular Treatment
This protocol outlines the treatment of cultured cells with MOTS-c to investigate its effects on

cellular signaling and function.

Materials:

Reconstituted MOTS-c solution

Appropriate cell culture medium

Cultured cells (e.g., C2C12 myotubes, INS-1E pancreatic beta-cells)

Phosphate-buffered saline (PBS)

Procedure:

Cell Seeding: Plate cells at the desired density in multi-well plates and allow them to adhere

and grow to the desired confluency.

Preparation of Treatment Medium: Prepare the final concentrations of MOTS-c by diluting

the stock solution in the appropriate cell culture medium. Common experimental

concentrations range from 1 nM to 100 nM.[14]

Cell Treatment:

Remove the existing culture medium from the cells.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.prospecbio.com/mots-c
https://peptidedosages.com/single-peptide-dosages/mots-c-10mg-vial-dosage-protocol/
https://www.uk-peptides.com/blog/mots-c-how-long-does-it-last
https://peptidecrafters.com/stability-study-of-mots-c-peptide-following-reconstitution-and-refrigerated-storage/
https://www.prospecbio.com/mots-c
https://peptidedosages.com/single-peptide-dosages/mots-c-10mg-vial-dosage-protocol/
https://www.uk-peptides.com/blog/mots-c-how-long-does-it-last
https://www.prospecbio.com/mots-c
https://peptidedosages.com/single-peptide-dosages/mots-c-10mg-vial-dosage-protocol/
https://www.uk-peptides.com/blog/mots-c-how-long-does-it-last
https://www.prospecbio.com/mots-c
https://pmc.ncbi.nlm.nih.gov/articles/PMC11162381/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615933?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash the cells once with sterile PBS.

Add the prepared MOTS-c-containing medium to the cells. Include a vehicle control group

(medium without MOTS-c).

Incubation: Incubate the cells for the desired period (e.g., 4 hours for signaling studies, or

longer for gene expression analysis).

Downstream Analysis: Following incubation, cells can be harvested for various analyses,

such as Western blotting for phosphorylated AMPK, qPCR for gene expression changes, or

metabolic assays.

In Vivo Studies: Animal Administration
This protocol describes the subcutaneous administration of MOTS-c to mice for studying its

systemic effects on metabolism and physical performance.

Materials:

Reconstituted MOTS-c solution

Sterile insulin syringes (U-100)

Experimental animals (e.g., C57BL/6 mice)

70% ethanol swabs

Procedure:

Dosage Calculation: Calculate the required volume of MOTS-c solution based on the

animal's body weight and the desired dosage. Dosages in mouse studies have ranged from

5 mg/kg to 15 mg/kg.[7][15]

Animal Handling: Handle the animals according to approved institutional guidelines.

Injection:
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Wipe the injection site (typically the scruff of the neck or the flank) with a 70% ethanol

swab.

Gently pinch the skin to form a tent.

Insert the needle of the insulin syringe into the base of the tented skin at a 45-degree

angle.

Inject the calculated volume of MOTS-c solution subcutaneously.

Monitoring: Monitor the animals for any adverse reactions.

Experimental Course: Administration can be a single dose or repeated daily for several

weeks, depending on the study design.[10][15]

Tissue Collection: At the end of the experiment, tissues such as skeletal muscle, liver, and

adipose tissue can be collected for further analysis.

Quantitative Data Summary
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Study Type
Organism/C
ell Line

Dosage/Co
ncentration

Duration
Key
Findings

Reference

In Vivo

Ovariectomiz

ed female

mice

5 mg/kg i.p. 5 weeks

Reduced fat

accumulation,

improved

insulin

sensitivity.

[7]

In Vivo
Untrained

mice

15 mg/kg

(single dose)
Acute

Improved

total running

time and

distance.

[15]

In Vivo
High-fat diet-

fed mice
Not specified 8 weeks

Prevented

diet-induced

obesity and

insulin

resistance.

[16]

In Vitro
INS-1E and

αTC-1 cells

1, 10, and

100 nM
Not specified

Regulated

insulin and

glucagon

secretion and

expression.

[14]

Signaling Pathway and Experimental Workflows
MOTS-c Signaling Pathway
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Caption: MOTS-c primarily acts by inhibiting the folate cycle, leading to AICAR accumulation

and subsequent AMPK activation, which drives metabolic benefits. It also translocates to the

nucleus to regulate gene expression.
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Caption: Workflow for treating cultured cells with MOTS-c for in vitro analysis.

In Vivo Experimental Workflow
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Caption: Workflow for administering MOTS-c to animals for in vivo studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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